molecular formula C10H13ClN2 B8517184 6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine

6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine

Cat. No.: B8517184
M. Wt: 196.67 g/mol
InChI Key: FNUVCHFQJAYRPS-UHFFFAOYSA-N
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Description

6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13ClN2

Molecular Weight

196.67 g/mol

IUPAC Name

6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine

InChI

InChI=1S/C10H13ClN2/c1-7-9(4-5-10(11)13-7)12-6-8-2-3-8/h4-5,8,12H,2-3,6H2,1H3

InChI Key

FNUVCHFQJAYRPS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)Cl)NCC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a dry flask, 6-chloro-2-methylpyridin-3-amine (200 mg, 1.40 mmol) and cyclopropanecarbaldehyde (116 μl, 1.54 mmol) were taken up in 1,2-dichloroethane (5.6 ml) under argon. The resulting clear solution was stirred at room temperature for 1 hour. Sodium triacetoxyborohydride (0.47 g, 2.10 mmol) and acetic acid (160 μl, 2.81 mmol) were sequentially added to the reaction mixture, which was stirred as such for 24 hours. The reaction mixture was quenched with aqueous sodium bicarbonate and extracted three times with dichloromethane. All organic fractions were combined, dried over anhydrous magnesium sulfate, filtered, and concentrated. The resulting crude product was purified by silica gel chromatography (0-50% ethyl acetate/hexanes) to afford the title compound.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
116 μL
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
solvent
Reaction Step One
Quantity
0.47 g
Type
reactant
Reaction Step Two
Quantity
160 μL
Type
reactant
Reaction Step Two

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